![molecular formula C7H15ClN2O B6182836 N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride CAS No. 1312686-72-8](/img/no-structure.png)
N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride
Overview
Description
N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride, also known as N-PPA-HCl, is a synthetic compound that is commonly used in laboratory experiments, as well as in scientific research. It is a white crystalline powder that is soluble in water and soluble in methanol, ethanol, and dimethyl sulfoxide. N-PPA-HCl is a versatile compound that has a wide range of applications in scientific research, lab experiments, and pharmaceuticals.
Mechanism of Action
N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride works by binding to and inhibiting the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes are responsible for the breakdown of neurotransmitters, such as acetylcholine, in the brain. By inhibiting the activity of these enzymes, N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride increases the levels of neurotransmitters in the brain, which can have a variety of effects on the central nervous system.
Biochemical and Physiological Effects
N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride has a variety of biochemical and physiological effects on the body. It has been shown to increase levels of acetylcholine, which can lead to increased alertness, improved memory, and improved cognitive function. It can also lead to increased levels of dopamine, which can lead to increased motivation and improved mood. In addition, N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride can increase levels of serotonin, which can lead to improved sleep and reduced anxiety.
Advantages and Limitations for Lab Experiments
N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride has several advantages for use in laboratory experiments. It is a potent inhibitor of enzymes, making it ideal for studies of enzyme kinetics. It is also relatively inexpensive and easy to obtain, making it a cost-effective option for research. However, there are some limitations to its use in laboratory experiments. N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride can be toxic in high doses, so it should be used with caution. It is also not suitable for use in humans, as it can have serious side effects.
Future Directions
The potential uses of N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride in scientific research and laboratory experiments are vast. In the future, it could be used to study the effects of drugs on the brain, as well as to develop new drugs that target specific enzymes. It could also be used to study the effects of neurotransmitters on behavior and cognition, as well as to develop new treatments for neurological disorders. Additionally, N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride could be used to study the effects of aging on the brain and to develop new therapies for age-related cognitive decline. Finally, N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride could be used to study the effects of environmental toxins on the brain and to develop new treatments for neurological disorders caused by environmental exposure.
Synthesis Methods
N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride can be synthesized by a few different methods. The most common method is to react pyrrolidine with propanoyl chloride in the presence of a base such as potassium carbonate or sodium hydroxide. This reaction produces N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride, which is then purified by recrystallization.
Scientific Research Applications
N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride is used in a variety of scientific research applications. It is commonly used in studies of enzyme kinetics, as it is a potent inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase. N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride is also used in the study of neurotransmitter release and receptor binding. It has been used in studies of the effects of drugs on the central nervous system, as well as in the study of learning and memory.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride involves the reaction of pyrrolidine with propanoyl chloride followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "Pyrrolidine", "Propanoyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with propanoyl chloride in the presence of diethyl ether and ice to form N-(propanoyl)pyrrolidine.", "Step 2: N-(propanoyl)pyrrolidine is hydrolyzed with sodium hydroxide to form N-(3-pyrrolidinyl)propanamide.", "Step 3: N-(3-pyrrolidinyl)propanamide is reacted with hydrochloric acid to form N-[(3S)-pyrrolidin-3-yl]propanamide hydrochloride." ] } | |
CAS RN |
1312686-72-8 |
Molecular Formula |
C7H15ClN2O |
Molecular Weight |
178.7 |
Purity |
95 |
Origin of Product |
United States |
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